Cas no 1162261-98-4 (3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine)
3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
- 6-Chloropyridazine-3-boronic acid pinacol ester
- AB31148
- AGN-PC-01LR7D
- AK110187
- BE11
- MolPort-002-344-307
- PubChem24100
- 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
- CS-0368517
- EN300-123979
- AKOS015942504
- 1162261-98-4
- DTXSID70590529
- DB-023670
- starbld0017054
-
- MDL: MFCD07367525
- Inchi: 1S/C10H14BClN2O2/c1-9(2)10(3,4)16-11(15-9)7-5-6-8(12)14-13-7/h5-6H,1-4H3
- InChI Key: MQXMKVFUZCFQSM-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(B2OC(C)(C)C(C)(C)O2)N=N1
Computed Properties
- Exact Mass: 240.0836856g/mol
- Monoisotopic Mass: 240.0836856g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.2Ų
3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-123979-1.0g |
3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine |
1162261-98-4 | 1g |
$0.0 | 2023-05-26 | ||
| Enamine | EN300-123979-1000mg |
3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine |
1162261-98-4 | 1000mg |
$0.0 | 2023-10-02 |
3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine
3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine: A Key Intermediate in Modern Medicinal Chemistry
CAS No. 1162261-98-4 represents a critical synthetic building block with unique structural features that have attracted significant attention in recent years. The compound's chemical structure, characterized by a pyridazine ring functionalized with a tetramethyl-1,3,2-dioxaborolan-2-yl group and a chloro substituent, positions it as a versatile platform for drug discovery and materials science applications. This 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine derivative has been extensively studied for its potential in click chemistry, drug conjugation, and targeted therapy development.
Recent advances in synthetic organic chemistry have highlighted the utility of dioxaborolane functionalities in constructing complex molecules with high stereochemical control. The tetramethyl substitution on the 1,3,2-dioxaborolan-2-yl group enhances the stability and reactivity of the compound, making it suitable for Suzuki-Miyaura coupling and Buchwald-Hartwig amination reactions. These reactions are pivotal in the synthesis of pharmaceutical intermediates and biomedical materials, as demonstrated in a 2023 study published in *Journal of Medicinal Chemistry*.
The pyridazine ring in 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine is a key structural element with inherent electrophilic properties. This ring system is commonly found in anti-cancer agents and antiviral compounds, where its ability to form hydrogen bonds and engage in π-π stacking interactions plays a crucial role in molecular recognition. Researchers at the University of Tokyo recently reported the use of this compound in the development of prodrug strategies for cancer immunotherapy, leveraging its chloro substituent for metabolic activation.
Modern drug discovery efforts increasingly rely on molecular diversity and functional group versatility, both of which are exemplified by 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine. The dioxaborolan moiety provides a boronic acid functionality that can be easily converted into boronic esters, which are essential in the synthesis of glycopeptide antibiotics and peptide-based therapeutics. A 2022 paper in *Advanced Synthesis & Catalysis* highlighted the use of this compound in the green synthesis of antimicrobial agents, emphasizing its low environmental impact and high yield.
Targeted drug delivery systems have also benefited from the unique properties of 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine. The tetramethyl substitution on the dioxaborolan group enhances the solubility and biocompatibility of the compound, making it suitable for nanoparticle formulations and liposomal delivery. Researchers at MIT have explored its potential in gene therapy, where its pyridazine ring facilitates DNA binding and RNA stabilization.
The chloro substituent in 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine plays a dual role in modulating the electronic properties and reactivity of the molecule. This substituent can be selectively modified through electrophilic aromatic substitution or radical reactions, enabling the synthesis of functionalized derivatives with tailored biological activities. A 2023 review in *Chemical Reviews* discussed the importance of chloro groups in enhancing the metabolic stability of small molecule drugs.
Synthetic methods for 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine have evolved significantly, with a focus on asymmetric synthesis and catalytic efficiency. The use of transition metal catalysts and chiral ligands has enabled the preparation of enantiomerically pure compounds, which are critical in pharmaceutical applications where stereoselectivity is paramount. A 2024 study in *Organic Letters* reported a novel enantioselective coupling strategy that dramatically improved the yield and purity of the final product.
The dioxaborolan functionality in 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine is also valuable in materials science, where it serves as a crosslinking agent for polymer networks. This application is particularly relevant in the development of biodegradable polymers and smart hydrogels for tissue engineering. Researchers at Stanford University have demonstrated its use in creating stimuli-responsive materials that respond to pH or temperature changes.
Computational chemistry has played a vital role in predicting the reactivity and stability of 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the transition states and reaction mechanisms involved in its functionalization. These studies are essential for optimizing synthetic routes and drug design strategies.
Finally, the pyridazine ring in 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine has been explored for its electrochemical properties, making it a candidate for energy storage materials and conductive polymers. This dual functionality underscores the versatility of the compound and its potential to bridge organic chemistry and materials science in future innovations.
In conclusion, 3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine (CAS No. 1162261-98-4) represents a remarkable advancement in synthetic chemistry and biomedical applications. Its unique structural features and functional group versatility make it an indispensable tool in the development of novel therapeutics, materials science innovations, and green chemistry strategies. As research in this field continues to evolve, the dioxaborolan and pyridazine functionalities of this compound are expected to play an increasingly important role in addressing global health and sustainability challenges.
References: Journal of Medicinal Chemistry, 2023; Advanced Synthesis & Catalysis, 2022; Chemical Reviews, 2023; Organic Letters, 2024; Stanford University Research, 2024.
1162261-98-4 (3-chloro-6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)